Cas no 1420880-41-6 (Olmesartan-d4 Acid)

Olmesartan-d4 Acid Properties

Names and Identifiers

• Olmesartan D4
• Olmesartan-d4 Acid
• 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2,3,5,6-tetradeutero-2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylic acid
• CS-088 D4
• RNH-6270 D4
• 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl-2,3,5,6-d4)methyl)-4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylic acid
• VGC88041
• DA-56427
• F85138
• HY-17004S
• 1ST10402D4
• 1420880-41-6
• AKOS040733907
• 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[2,3,5,6-tetradeuterio-4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylic acid
• Olmesartan-D4
• +Expand

• InChIKey： VTRAEEWXHOVJFV-ZGAVCIBUSA-N
• Inchi： InChI=1S/C24H26N6O3/c1-4-7-19-25-21(24(2,3)33)20(23(31)32)30(19)14-15-10-12-16(13-11-15)17-8-5-6-9-18(17)22-26-28-29-27-22/h5-6,8-13,33H,4,7,14H2,1-3H3,(H,31,32)(H,26,27,28,29)/i10D,11D,12D,13D
• SMILES： [2H]C1=C(C2=CC=CC=C2C3=NNN=N3)C([2H])=C([2H])C(CN4C(CCC)=NC(C(O)(C)C)=C4C(O)=O)=C1[2H]

Computed Properties

• Exact Mass: 450.231746g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 450.231746g/mol
• Monoisotopic Mass: 450.231746g/mol
• Topological Polar Surface Area: 130Ų
• Heavy Atom Count: 33
• Complexity: 656
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.65660
• PSA: 129.81000